Cas no 877399-47-8 ((R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine)

• Product Name: (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine
• CAS No: 877399-47-8
• MF: C₂₃H₂₆BrCl₂FN₂O₅
• MW: 580.2713
• CID: 2092824
• Update Time: 2025-06-08

(R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine
• (R)-5-bromo-N,N-bis(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine
• .N-di-Boc-5-bromo-3-[(R)-1-(2,6-dichloro-3-fluoro-phenyl)-ethoxy]-pyridin-2-ylamine
• AK162848
• AX8294801
• ST24035509
• Imidodicarbonic acid,[5-bromo-3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-pyridinyl]-,bis(1,1-dimethylethyl) ester

• Inchi： 1S/C23H26BrCl2FN2O5/c1-12(17-14(25)8-9-15(27)18(17)26)32-16-10-13(24)11-28-19(16)29(20(30)33-22(2,3)4)21(31)34-23(5,6)7/h8-12H,1-7H3/t12-/m1/s1
• InChI Key： ODVAQMSMMKGMLV-GFCCVEGCSA-N
• SMILES： BrC1C([H])=NC(=C(C=1[H])O[C@]([H])(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1Cl)F)Cl)N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 578.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 693
• Topological Polar Surface Area: 78

Experimental Properties

• PSA: 77.96000
• LogP: 8.10660

(R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine

Introduction to (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine (CAS No. 877399-47-8)

(R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine (CAS No. 877399-47-8) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential biological activities. In this detailed introduction, we will explore the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine is characterized by a pyridine ring substituted with a bromine atom at the 5-position and an amine group at the 2-position. The amine group is protected by two tert-butoxycarbonyl (Boc) groups, which are commonly used in organic synthesis to prevent premature deamination. Additionally, the compound features a chiral center at the 1-position of the ethoxy group, which is attached to a 2,6-dichloro-3-fluorophenyl moiety. This intricate structure confers specific stereochemical properties that are crucial for its biological activity.

The synthesis of (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach involves the sequential addition of functional groups to a pyridine scaffold. The initial step typically involves the introduction of the bromine atom at the 5-position of the pyridine ring. Subsequently, the amine group is introduced and protected with Boc groups. The final step involves the attachment of the chiral ethoxy group via a suitable coupling reaction with a 2,6-dichloro-3-fluorophenyl derivative.

Recent research has focused on elucidating the biological properties of (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases that play a role in cancer progression. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a promising candidate for further investigation in drug development.

The potential therapeutic applications of (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine are currently being explored in preclinical studies. Researchers are particularly interested in its ability to modulate signaling pathways associated with cancer and inflammatory diseases. Clinical trials are expected to provide more definitive data on its efficacy and safety profile. However, it is important to note that further research is needed to fully understand the mechanisms of action and optimize its pharmacological properties.

In conclusion, (R)-5-Bromo-N,N-bis-(tert-butoxycarbonyl)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)pyridin-2-amine (CAS No. 877399-47-8) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play an important role in the development of novel therapeutic agents for various diseases.